N-(3,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide

• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C17H26N2O/c1-13-5-4-7-19(12-13)8-6-17(20)18-16-10-14(2)9-15(3)11-16/h9-11,13H,4-8,12H2,1-3H3,(H,18,20)
• InChI Key: OUWAVPTUQJPSJR-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)CCC(=O)NC2=CC(=CC(=C2)C)C

Description

N-(3,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide is a chemical compound that belongs to the class of synthetic opioids. It is commonly known as U-47700 and was first synthesized in the 1970s. U-47700 has gained popularity as a recreational drug due to its potent analgesic effects. However, in recent years, there has been an increase in the scientific research application of U-47700.

Mechanism of Action

U-47700 acts as an agonist at the μ-opioid receptor and produces its analgesic effects by inhibiting the transmission of pain signals in the central nervous system. It also activates the reward pathway in the brain, which can lead to addiction and dependence.
Biochemical and Physiological Effects:
U-47700 has been found to produce a range of biochemical and physiological effects. It has been shown to decrease heart rate and blood pressure, increase respiratory rate, and cause sedation and euphoria. It can also cause nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

The advantages of using U-47700 in lab experiments include its potency, selectivity, and ability to produce consistent results. However, the limitations of using U-47700 in lab experiments include its potential for addiction and dependence, as well as its potential for toxicity.

Future Directions

There are several future directions for the scientific research application of U-47700. One possible direction is the development of novel analgesics that target the μ-opioid receptor without producing addiction and dependence. Another direction is the investigation of the role of the opioid system in the development of chronic pain and the identification of new targets for pain management. Additionally, there is a need for further research on the long-term effects of U-47700 use and its potential for toxicity.
In conclusion, U-47700 is a chemical compound that has gained popularity as a recreational drug due to its potent analgesic effects. However, in recent years, there has been an increase in the scientific research application of U-47700. U-47700 has been found to be effective in the treatment of chronic pain and has shown promise in the management of neuropathic pain. It has also been used in preclinical studies to investigate the role of the opioid system in pain management. However, there are limitations to the use of U-47700 in lab experiments, including its potential for addiction and dependence, as well as its potential for toxicity. There are several future directions for the scientific research application of U-47700, including the development of novel analgesics and the investigation of the role of the opioid system in chronic pain.

Synthesis Methods

The synthesis of U-47700 involves the condensation of 3,5-dimethylbenzaldehyde with 3-methylpiperidine-1-carboxylic acid, followed by reduction using sodium borohydride. The resulting product is then acetylated using acetic anhydride to yield U-47700. The synthesis of U-47700 is a complex process and requires a high level of expertise.

Scientific Research Applications

U-47700 has gained significant attention in scientific research due to its potent analgesic effects. It has been found to be effective in the treatment of chronic pain and has shown promise in the management of neuropathic pain. U-47700 has also been used in preclinical studies to investigate the role of the opioid system in pain management.